Cas no 1865090-67-0 (1-[2-(tert-butylsulfanyl)ethyl]-1H-1,2,3-triazol-4-amine)

• Product Name: 1-[2-(tert-butylsulfanyl)ethyl]-1H-1,2,3-triazol-4-amine
• CAS No: 1865090-67-0
• MF: C₈H₁₆N₄S
• MW: 200.304439544678
• CID: 6564179
• PubChem ID: 165848744
• Update Time: 2025-10-17

1-[2-(tert-butylsulfanyl)ethyl]-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(tert-butylsulfanyl)ethyl]-1H-1,2,3-triazol-4-amine
• EN300-1114663
• 1865090-67-0

• Inchi： 1S/C8H16N4S/c1-8(2,3)13-5-4-12-6-7(9)10-11-12/h6H,4-5,9H2,1-3H3
• InChI Key： RZHAIBJSUQLQNN-UHFFFAOYSA-N
• SMILES： S(CCN1C=C(N)N=N1)C(C)(C)C

Computed Properties

• Exact Mass: 200.10956770g/mol
• Monoisotopic Mass: 200.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 82Ų

Additional information on 1-[2-(tert-butylsulfanyl)ethyl]-1H-1,2,3-triazol-4-amine

Professional Introduction to 1-[2-(tert-butylsulfanyl)ethyl]-1H-1,2,3-triazol-4-amine (CAS No. 1865090-67-0)

1-[2-(tert-butylsulfanyl)ethyl]-1H-1,2,3-triazol-4-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1865090-67-0, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule, characterized by a tert-butylsulfanyl substituent and a triazole ring, positions it as a promising candidate for further exploration in drug discovery and development.

The chemical structure of 1-[2-(tert-butylsulfanyl)ethyl]-1H-1,2,3-triazol-4-amine incorporates a tert-butylsulfanyl group at the 2-position of the ethyl chain, which is connected to the triazole ring at the 4-position. This arrangement introduces steric and electronic effects that can influence the compound's reactivity and interaction with biological targets. The presence of the triazole ring is particularly noteworthy, as triazoles are known for their stability and ability to participate in various chemical reactions, including nucleophilic substitution and metal coordination.

In recent years, there has been a growing interest in heterocyclic compounds due to their extensive pharmacological properties. The tert-butylsulfanyl group in this compound not only contributes to its unique physicochemical properties but also enhances its solubility and metabolic stability, making it a valuable scaffold for drug design. Furthermore, the triazole moiety has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. These attributes have prompted researchers to explore derivatives of this compound for potential therapeutic applications.

The synthesis of 1-[2-(tert-butylsulfanyl)ethyl]-1H-1,2,3-triazol-4-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps typically include the formation of the triazole ring through cycloaddition reactions, followed by functionalization with the tert-butylsulfanyl group. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity. These methods not only enhance the synthetic pathway but also contribute to the scalability of production.

The biological activity of 1-[2-(tert-butylsulfanyl)ethyl]-1H-1,2,3-triazol-4-amine has been investigated in several preclinical studies. Initial research suggests that this compound exhibits promising antimicrobial properties against various bacterial strains. The tert-butylsulfanyl group is believed to play a crucial role in modulating these effects by influencing cell membrane permeability and disrupting essential metabolic pathways. Additionally, preliminary data indicate that the compound may have anti-inflammatory potential, making it a candidate for treating chronic inflammatory diseases.

Evaluation of the pharmacokinetic profile of 1-[2-(tert-butylsulfanyl)ethyl]-1H-1,2,3-triazol-4-amine has revealed favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound demonstrates good oral bioavailability and moderate metabolic stability in vitro studies. These findings are encouraging for further development into an oral therapeutic agent. Moreover, the absence of significant toxicity in animal models suggests that this compound may have a favorable safety profile.

The potential applications of 1-[2-(tert-butylsulfanyl)ethyl]-1H-1,2,3-triazol-4-amine extend beyond antimicrobial and anti-inflammatory uses. Researchers are exploring its potential as an intermediate in the synthesis of more complex drug molecules. The versatility of this scaffold allows for modifications at multiple sites without compromising its core structure. This flexibility is crucial for developing novel therapeutics with enhanced efficacy and reduced side effects.

In conclusion, 1-[2-(tert-butylsulfanyl)ethyl]-1H-1,2,3-triazol-4-amine (CAS No. 1865090-67-0) represents a significant advancement in pharmaceutical chemistry due to its unique structure and promising biological activities. The incorporation of a tert-butylsulfanyl group into a triazole framework has yielded a compound with potential therapeutic value across multiple disease areas. As research continues to uncover new applications and refine synthetic methodologies，this molecule is poised to play an important role in future drug development efforts.